![molecular formula Ni B084117 Nickel-62 CAS No. 13981-81-2](/img/structure/B84117.png)
Nickel-62
Overview
Description
Nickel-62 is an isotope of the chemical element nickel, characterized by having 28 protons and 34 neutrons in its atomic nucleus. It is a stable isotope with the highest binding energy per nucleon of any known nuclide, making it exceptionally stable . This compound constitutes approximately 3.6345% of natural nickel deposits .
Mechanism of Action
Target of Action
Nickel-62 is an isotope of nickel, having 28 protons and 34 neutrons . It is a stable isotope with the highest binding energy per nucleon of any known nuclide . The primary targets of this compound are nuclear reactions, including neutron capture reactions .
Mode of Action
This compound interacts with its targets through nuclear reactions. Its high binding energy makes it an “end product” of many nuclear reactions . The mode of action of this compound is primarily through its involvement in these nuclear reactions.
Biochemical Pathways
Nickel plays a central role in biology as a cofactor in a wide variety of enzymes . These enzymes catalyze a variety of remarkable chemical reactions. The biology of nickel encompasses many components beyond the enzymes themselves, including multiple types of membrane transporters, metallochaperones, and regulators, which are critical for maintaining and distributing healthy levels of nickel .
Result of Action
The high binding energy of this compound results in the highest energy release during the formation of this isotope . This energy release is a key result of the action of this compound. Furthermore, the presence of this compound suggests that most nickel is produced in supernovas in the r-process of neutron capture .
Action Environment
The action of this compound is influenced by environmental factors such as the presence of other elements and physical conditions. For instance, the production of this compound is influenced by the conditions present in supernovas . Additionally, the use of this compound in research and niche applications, such as neutron studies on amorphous metal structures and material studies of high-performance steels, suggests that its action, efficacy, and stability can be influenced by the specific conditions of these environments .
Biochemical Analysis
Biochemical Properties
Nickel-62, like other forms of nickel, interacts with a variety of enzymes, proteins, and other biomolecules. For instance, nickel is an essential component of urease, an enzyme that catalyzes the hydrolysis of urea . This compound may also interact with other nickel-dependent enzymes such as [NiFe]-hydrogenase, carbon monoxide dehydrogenase, and acetyl-CoA synthase .
Cellular Effects
This compound can influence cell function in several ways. For example, nickel ions can disrupt protein responses and biochemical pathways, which is a key mechanism through which nickel induces cytotoxicity and carcinogenesis . Changes in the expression and phosphorylation status of critical biochemical pathway regulators have been observed in cells exposed to nickel .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules and changes in gene expression. For instance, nickel-selective activity is managed by a combination of metal affinities, the allosteric impact of cognate metal binding on DNA binding, as well as metal availability in different cellular contexts .
Metabolic Pathways
This compound may be involved in various metabolic pathways. For instance, nickel is required for the production of carbon monoxide dehydrogenase in certain organisms
Preparation Methods
Synthetic Routes and Reaction Conditions: Nickel-62 can be enriched through various methods, including centrifugal enrichment and electromagnetic separation. The centrifugal enrichment process involves the use of nickel tetrafluophosphine as a working substance .
Industrial Production Methods: Industrial production of this compound often involves the irradiation of this compound targets in nuclear reactors. This process is used to produce other isotopes, such as nickel-63, by neutron capture reactions .
Types of Reactions:
Reduction: Nickel(II) ions can be reduced to metallic nickel using reducing agents like hydrogen gas.
Substitution: this compound can participate in substitution reactions, forming various nickel complexes.
Common Reagents and Conditions:
Oxidation: Oxygen gas at high temperatures.
Reduction: Hydrogen gas or other reducing agents.
Substitution: Ligands such as ammonia or dimethylglyoxime.
Major Products:
Oxidation: Nickel(II) oxide (NiO).
Reduction: Metallic nickel.
Substitution: Nickel complexes like hexaamminenickel(II) ion ([Ni(NH₃)₆]²⁺) and nickel dimethylglyoxime complex
Scientific Research Applications
Properties of Nickel-62
This compound is characterized by its high binding energy per nucleon, which is the highest among all known nuclides at approximately . This property makes it particularly stable and contributes to its utility in various applications.
Property | Value |
---|---|
Atomic Mass | 61.9283449(5) Da |
Protons (Z) | 28 |
Neutrons (N) | 34 |
Binding Energy | 8794.553 ± 0.007 keV |
Natural Abundance | 3.6346% |
Neutron Studies and Nuclear Reactions
This compound plays a crucial role in neutron studies, particularly in nuclear reactors where it can be used as a target material for producing other isotopes, such as Nickel-63 (). The reaction is utilized to generate , which has applications in radiological dating and as a beta-emitting source in various industrial applications .
Materials Science
This compound is employed in the study of high-performance alloys and steels. Its isotopic composition can influence the properties of materials under different conditions, making it valuable for research into advanced materials used in aerospace and automotive industries. For instance, studies have shown that nickel isotopes can affect the mechanical properties of alloys, leading to enhanced strength and durability .
Environmental Research
In environmental science, this compound is used to trace nickel cycling in ecosystems and to study pollution sources. Its stable nature allows researchers to monitor nickel levels in various environmental samples without the complications associated with radioactive isotopes .
Biological and Biomedical Applications
This compound has been explored for use in biological and biomedical labeling due to its stability and non-radioactive nature. It is utilized in various imaging techniques that require stable isotopes for tracing biological processes . Additionally, its ultra-high purity forms are important in pharmaceutical applications where contamination must be minimized.
Case Study 1: Neutron Activation Analysis
A study conducted on the use of this compound in neutron activation analysis demonstrated its effectiveness in determining trace elements in coal samples. The precision of X-ray fluorescence spectrometry was enhanced by using this compound as a calibration standard, allowing for accurate measurements of elements such as chlorine and phosphorus .
Case Study 2: Alloy Development
Research published by Cheltsov et al. highlighted the use of centrifugally enriched this compound isotopes to develop new high-performance alloys. The study found that incorporating this compound into alloy compositions improved their mechanical properties significantly, demonstrating its potential for industrial applications .
Comparison with Similar Compounds
Nickel-62 is unique due to its exceptionally high binding energy per nucleon, which makes it the most stable isotope of nickel. Similar isotopes include:
Nickel-58: The most abundant isotope of nickel, used in the production of cobalt-58.
Nickel-60: Used in the production of cobalt-57, which is utilized in bone densitometry.
Nickel-61: Used for the production of the PET radioisotope copper-61.
This compound’s high binding energy and stability make it particularly valuable in scientific research and industrial applications, distinguishing it from other nickel isotopes.
Biological Activity
Nickel-62 () is a stable isotope of nickel that has garnered attention in various scientific fields, particularly in biochemistry and environmental health. This article explores the biological activity associated with this compound, including its interactions within biological systems, potential health effects, and its role in nickel-based compounds.
Overview of this compound
Nickel is an essential trace element in biological systems, playing a crucial role in various enzymatic processes. This compound, as one of the stable isotopes of nickel, is primarily studied in the context of its compounds rather than in its elemental form. The biological significance of nickel generally arises from its +2 oxidation state, which is prevalent in many nickel complexes with biological ligands.
Biological Roles and Mechanisms
Nickel plays several important roles in biological systems:
- Enzymatic Functions : Nickel is a cofactor for several enzymes, including urease and hydrogenases. These enzymes are involved in critical biochemical reactions such as nitrogen metabolism and hydrogen production.
- Cellular Uptake and Localization : Studies indicate that nickel ions can localize within cellular compartments, particularly the nucleus and cytoplasm. The transport dynamics of nickel ions are crucial for understanding their biological effects and cytotoxicity .
Health Effects of Nickel Compounds
Nickel exposure can lead to various health issues, particularly through its soluble forms. Research has shown that:
- Toxicity : Nickel compounds, including those containing this compound, have been linked to genotoxicity and carcinogenicity. For instance, studies have demonstrated that insoluble nickel forms significantly increase tumor formation rates in vitro .
- Oxidative Stress : Exposure to nickel nanoparticles has been shown to induce oxidative stress by increasing reactive oxygen species (ROS) levels while decreasing antioxidant enzyme activities such as superoxide dismutase (SOD) . This imbalance can lead to cellular damage and apoptosis.
Case Studies
Several case studies highlight the biological activity and health impacts associated with nickel exposure:
- Occupational Exposure : A study involving workers at a Norwegian nickel refinery found a correlation between exposure to water-soluble nickel compounds and increased incidences of lung and nasal cancers. The risk was positively associated with the duration of exposure .
- Animal Studies : Research involving female rats exposed to nickel nanoparticles revealed significant alterations in mitochondrial structures and increased expression of apoptotic markers, indicating severe cellular stress and damage .
- Cytotoxicity in Bone Cells : A study focusing on osteoblasts showed that higher concentrations of nickel resulted in decreased cell viability and increased accumulation of nickel within the nucleus, suggesting a potential mechanism for implant-related cytotoxicity .
Comparative Analysis of Biological Activity
The following table summarizes key findings regarding the biological activity of various nickel compounds:
Nickel Compound | Biological Activity | Health Implications |
---|---|---|
NiO | Cytotoxic effects on lung cells | Associated with lung cancer risk |
NiSO₄ | Genotoxicity; increases cancer risk | Linked to nasal cancer |
Ni nanoparticles | Induces oxidative stress; apoptosis | Potential for systemic toxicity |
Properties
IUPAC Name |
nickel-62 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ni/i1+3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHVJJICTQNCMI-AKLPVKDBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ni] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[62Ni] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ni | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90930620 | |
Record name | (~62~Ni)Nickel | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90930620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
61.928345 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13981-81-2 | |
Record name | Nickel, isotope of mass 62 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013981812 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (~62~Ni)Nickel | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90930620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 13981-81-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q1: What makes Nickel-62 useful in nuclear physics research?
A: this compound is a stable isotope of nickel with a relatively high neutron capture cross-section. This characteristic makes it valuable for studying nuclear reactions and structure. For instance, researchers have investigated the mass-flow function of this compound in the 50 to 400 keV range using the T(p,n)He reaction as a neutron source []. This research contributes to our understanding of nuclear models and neutron interactions with matter.
Q2: How is this compound utilized in particle accelerator facilities?
A: this compound is employed in the production of exotic ion beams at facilities like iThemba LABS in South Africa []. Researchers synthesized nickelocene (NiCp2) incorporating this compound and successfully used it in an Electron Cyclotron Resonance Ion Source (ECRIS) to generate this compound beams. These beams are crucial for Coulomb excitation experiments, which provide insights into nuclear structure and properties.
Q3: Can you elaborate on the synthesis and characterization of this compound containing compounds for these applications?
A: Scientists successfully synthesized nickelocene (NiCp2) enriched with this compound for use in generating exotic ion beams []. The synthesis involved multiple steps and achieved yields ranging from 16% to 50%. Characterization techniques like X-ray diffraction (XRD), Fourier Transform Infrared (FT-IR) spectroscopy, and Proton Nuclear Magnetic Resonance (H NMR) confirmed the structure and bonding arrangements within the synthesized nickelocene complexes.
Q4: Beyond nuclear physics, has this compound found applications in other fields?
A: Indeed, this compound has proven valuable in spectroscopic studies. Researchers investigated the metal isotope shifts of a nickel thiomolybdate ion, [58Ni(92MoS4)2]2-, and its analogs containing this compound and Molybdenum-100 []. This research sheds light on the vibrational properties and bonding characteristics of these compounds, contributing to our understanding of metal-ligand interactions and their influence on spectroscopic behavior.
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